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Compound of Interest

Compound Name: 5-Norbornene-2-methanol

Cat. No.: B8022476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Norbornene-2-methanol, a
versatile bicyclic alcohol widely utilized in polymer chemistry and organic synthesis. This
document outlines its chemical and physical properties, provides detailed experimental
protocols for its synthesis, and explores its primary applications.

Core Properties and Identification

5-Norbornene-2-methanol is a bicyclic organic compound that exists as a mixture of endo and
exo stereoisomers. The CAS registry number for the isomeric mixture is 95-12-5.[1] The exo
isomer is also available commercially with the CAS number 13360-81-1.

Physicochemical Properties

The key physical and chemical properties of 5-Norbornene-2-methanol are summarized in the
table below, providing a valuable resource for experimental planning and execution.
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Property Value Reference
95-12-5 (mixture of endo and

CAS Number [1]
€xo)

13360-81-1 (exo isomer)

Molecular Formula CsH120 [1]

Molecular Weight 124.18 g/mol [1]
Colorless to almost colorless

Appearance o [2]
clear liquid

Boiling Point 97 °C at 20 mmHg [2][3]

200-205 °C at 760 mmHg (exo

isomer)

Density

1.027 g/mL at 25 °C

[3]

1.030 g/mL at 25 °C (exo

isomer)

Refractive Index (n20/D)

1.500

[3]

1.499 (exo isomer)

Flash Point

87 °C (188.6 °F) - closed cup

90.55 °C (195.0 °F) (exo

isomer)

Solubility

Miscible with most common
organic solvents; slightly

soluble in hot water.

[3]

Synthesis of 5-Norbornene-2-methanol

The primary industrial synthesis of 5-Norbornene-2-methanol is achieved through a Diels-
Alder reaction.[4][5][6] This [4+2] cycloaddition involves the reaction of cyclopentadiene with
allyl alcohol.[2][3]
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Experimental Protocol: Diels-Alder Cycloaddition

This protocol describes a common method for the synthesis of 5-Norbornene-2-methanol.
Materials:

e Cyclopentadiene

« Allyl alcohol (acryl alcohol)

e Pressure reactor

Procedure:

Charge the pressure reactor with cyclopentadiene and allyl alcohol in a molar ratio of 1:2.4.

[21[3]
o Seal the reactor and heat the mixture to a temperature of 170-180 °C.[2][3]
e Maintain the reaction under a pressure of 4-5 atm.[2][3]

 After the reaction is complete, cool the reactor to room temperature and carefully vent any

€XCessS pressure.

e The resulting product is 5-Norbornene-2-methanol. Purification can be achieved through
distillation. The product typically has a boiling point of 82-83 °C at 10 mmHg.[2][3]

Expected Yield: Approximately 74%.[2][3]

Characterization: The product can be characterized by infrared (IR) spectroscopy, which will
show characteristic absorption peaks at approximately 3500 cm~1 (O-H stretching), 2930-2895
cm~* and 2880-2830 cm~! (C-H stretching), and 1200-1100 cm~* (C-O stretching).[2][3]

Below is a diagram illustrating the synthesis workflow.
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Synthesis of 5-Norbornene-2-methanol

Reactants

Cyclopentadiene

Allyl Alcohol

Reaction Conditions

Pressure Reactor

170-180 °C 4-5 atm

Diels-Alder Reaction

5-Norbornene-2-methanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Norbornene-2-methanol.

Applications in Research and Industry

5-Norbornene-2-methanol serves as a crucial monomer in the synthesis of various polymers.

Its strained bicyclic structure makes it particularly suitable for ring-opening metathesis

polymerization (ROMP).

Key applications include:

o Polymer Modification: It is used as a monomer to modify condensation and addition

polymers, enhancing properties such as thermal stability and mechanical strength for

coatings and other materials.[2][3]
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o Copolymerization: Co-polymerization of 5-norbornene-2-methanol with olefins like
ethylene, using heterogeneous silica-supported catalysts, has been reported.

e Preparation of Functionalized Molecules: It serves as a precursor in the synthesis of more
complex molecules. For instance, it has been used in the preparation of 4-(norborn-2-ene-5-
ylmethyleneoxy)-2,2".6',2"-terpyridine and 5-{[(3,5-di-t-butyl-4-hydroxy-
benzoyl)oxy]methyl}-2-norbornene (BHBN).[2][3]

The logical relationship of its applications is depicted in the following diagram.

Applications of 5-Norbornene-2-methanol
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5-Norbornene-2-methanol
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Caption: Applications derived from 5-Norbornene-2-methanol.

Safety and Handling
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5-Norbornene-2-methanol is considered a hazardous substance.[7] It is harmful if swallowed,
inhaled, or in contact with skin.[7] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work
should be conducted in a well-ventilated area or under a fume hood.

Conclusion

5-Norbornene-2-methanol is a valuable and versatile chemical intermediate with significant
applications in polymer science and organic synthesis. Its unique bicyclic structure, a result of
the elegant Diels-Alder reaction, imparts desirable properties to the materials derived from it. A
thorough understanding of its properties, synthesis, and safe handling procedures is essential
for its effective and responsible use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 5-Norbornene-2-methanol [webbook.nist.gov]

. 5-Norbornene-2-methanol | 95-12-5 [chemicalbook.com]

. 5-Norbornene-2-methanol | 95-12-5 [amp.chemicalbook.com]
. Diels—Alder reaction - Wikipedia [en.wikipedia.org]

. Diels Alder reaction mechanism [unacademy.com]

. masterorganicchemistry.com [masterorganicchemistry.com]

°
~ » ol EEN w N =

. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Norbornene-2-
methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8022476#5-norbornene-2-methanol-cas-number-
and-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8022476?utm_src=pdf-body
https://datasheets.scbt.com/sc-227005.pdf
https://datasheets.scbt.com/sc-227005.pdf
https://www.benchchem.com/product/b8022476?utm_src=pdf-body
https://www.benchchem.com/product/b8022476?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C95125
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4666688.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4666688.htm
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://unacademy.com/content/neet-ug/study-material/chemistry/diels-alder-reaction-mechanism/
https://www.masterorganicchemistry.com/2017/08/30/the-diels-alder-reaction/
https://datasheets.scbt.com/sc-227005.pdf
https://www.benchchem.com/product/b8022476#5-norbornene-2-methanol-cas-number-and-properties
https://www.benchchem.com/product/b8022476#5-norbornene-2-methanol-cas-number-and-properties
https://www.benchchem.com/product/b8022476#5-norbornene-2-methanol-cas-number-and-properties
https://www.benchchem.com/product/b8022476#5-norbornene-2-methanol-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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